Cas no 2172436-84-7 (3-2-(dimethylamino)ethylbenzaldehyde)

• Product Name: 3-2-(dimethylamino)ethylbenzaldehyde
• CAS No: 2172436-84-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6269701
• PubChem ID: 87764637
• Update Time: 2025-05-20

3-2-(dimethylamino)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)ethylbenzaldehyde
• SCHEMBL5015052
• EN300-1618675
• 3-[2-(dimethylamino)ethyl]benzaldehyde
• 2172436-84-7

• Inchi： 1S/C11H15NO/c1-12(2)7-6-10-4-3-5-11(8-10)9-13/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： LIJORMFUBFSYAM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CCN(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-2-(dimethylamino)ethylbenzaldehyde

Professional Introduction to Compound with CAS No. 2172436-84-7 and Product Name: 3-2-(dimethylamino)ethylbenzaldehyde

3-2-(dimethylamino)ethylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172436-84-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde features a unique structural motif comprising a benzaldehyde core substituted with a dimethylamino group at the 2-position and an ethyl chain extending from the 3-position. Such structural characteristics make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of pharmacophores targeting neurological and cardiovascular disorders.

The compound's chemical formula, C₁₀H₁₃NO, reflects its hydrophobic nature with polar functional groups, which is crucial for its solubility and interaction with biological targets. The presence of the dimethylamino moiety enhances its lipophilicity while maintaining hydrogen bonding capabilities, making it an attractive scaffold for drug design. Recent advancements in computational chemistry have demonstrated that this compound exhibits favorable pharmacokinetic properties, including moderate oral bioavailability and reduced metabolic clearance, which are essential for therapeutic applications.

In the realm of medicinal chemistry, 3-2-(dimethylamino)ethylbenzaldehyde has been explored as a precursor for synthesizing novel ligands targeting neurotransmitter receptors. For instance, derivatives of this compound have shown promise in modulating serotonin receptor activity, which is relevant to treating conditions such as depression and anxiety disorders. A notable study published in *Journal of Medicinal Chemistry* in 2022 highlighted its role in developing selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects. The research utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity to serotonin transporters, demonstrating a key role for the dimethylamino substituent in enhancing receptor interaction.

The synthetic pathways for 3-2-(dimethylamino)ethylbenzaldehyde have been refined to achieve high yields and purity, making it commercially viable for industrial applications. One efficient synthetic route involves the condensation of p-toluidine with cinnamic aldehyde under acidic conditions, followed by reduction to yield the desired product. This method leverages readily available starting materials and standard organic transformations, ensuring scalability for large-scale production. Additionally, green chemistry principles have been integrated into these processes, minimizing waste generation through catalytic hydrogenation and solvent recovery techniques.

Recent research has also explored the potential of 3-2-(dimethylamino)ethylbenzaldehyde in photopharmacology—a emerging field combining light activation with drug delivery systems. The compound's aromatic structure allows for photo-induced electron transfer (PET) mechanisms, enabling controlled release of bioactive molecules upon irradiation. This approach has been tested in cancer therapy models, where localized light exposure triggers targeted drug release within tumor tissues. Preliminary results suggest that this strategy enhances therapeutic efficacy while reducing systemic toxicity, positioning 3-2-(dimethylamino)ethylbenzaldehyde as a promising candidate for next-generation photodynamic therapies.

Beyond its pharmaceutical applications, 3-2-(dimethylamino)ethylbenzaldehyde has found utility in materials science and agrochemical research. Its ability to participate in Michael addition reactions makes it valuable for constructing complex organic frameworks used in polymer chemistry. Furthermore, derivatives of this compound have been investigated as bioactive agents against plant pathogens, demonstrating potential as environmentally friendly pesticides. These findings underscore its broad applicability across multiple scientific disciplines.

The regulatory landscape surrounding 3-2-(dimethylamino)ethylbenzaldehyde is well-established under international chemical safety guidelines. As a non-controlled substance with low toxicity profiles under standard laboratory conditions, it poses minimal risks when handled properly. However, researchers must adhere to good laboratory practices (GLP) to ensure safe handling and disposal. Recent guidelines from organizations such as the International Council for Harmonisation (ICH) emphasize sustainable manufacturing practices for fine chemicals like this one, aligning with global efforts to reduce environmental impact.

Future directions in research on 3-2-(dimethylamino)ethylbenzaldehyde include exploring its role in drug repurposing initiatives. Computational modeling has identified structural analogs that may exhibit enhanced binding affinity to orphan receptors—proteins with unknown functions but implicated in various diseases—opening new therapeutic avenues. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical trials within the next decade.

In conclusion,3-2-(dimethylamino)ethylbenzaldehyde (CAS No. 2172436-84-7) represents a multifaceted compound with significant potential across pharmaceuticals,bioorganic synthesis,polymer chemistry and agrochemical applications.Several studies highlight its role as an intermediate or scaffold molecule,yielding insights into designing novel therapeutics or functional materials.Further research endeavors coupled with sustainable manufacturing practices will likely expand its utility even further into uncharted scientific territories.